molecular formula C25H17N3O2S B274058 5-(1H-indol-3-ylmethylidene)-1,3-diphenyl-2-sulfanylidene-1,3-diazinane-4,6-dione

5-(1H-indol-3-ylmethylidene)-1,3-diphenyl-2-sulfanylidene-1,3-diazinane-4,6-dione

Cat. No. B274058
M. Wt: 423.5 g/mol
InChI Key: FRAJCKWDFFXCTG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(1H-indol-3-ylmethylidene)-1,3-diphenyl-2-sulfanylidene-1,3-diazinane-4,6-dione, also known as compound 1, is a heterocyclic compound with potential biological activity. It has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 5-(1H-indol-3-ylmethylidene)-1,3-diphenyl-2-sulfanylidene-1,3-diazinane-4,6-dione 1 is not fully understood, but it is thought to involve the inhibition of key enzymes involved in cancer cell growth and proliferation. Specifically, it has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
Studies have shown that this compound 1 has a range of biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells and the inhibition of angiogenesis (the formation of new blood vessels).

Advantages and Limitations for Lab Experiments

One advantage of using 5-(1H-indol-3-ylmethylidene)-1,3-diphenyl-2-sulfanylidene-1,3-diazinane-4,6-dione 1 in lab experiments is its potential as a selective anticancer agent. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in experimental settings.

Future Directions

There are several potential future directions for research on 5-(1H-indol-3-ylmethylidene)-1,3-diphenyl-2-sulfanylidene-1,3-diazinane-4,6-dione 1. One area of interest is the development of analogs with improved potency and selectivity against cancer cells. Additionally, further studies are needed to fully understand the mechanism of action of this compound 1 and its potential applications in other areas of medicinal chemistry.

Synthesis Methods

The synthesis of 5-(1H-indol-3-ylmethylidene)-1,3-diphenyl-2-sulfanylidene-1,3-diazinane-4,6-dione 1 involves a multistep process starting with the reaction of 3-(1H-indol-3-yl)propanal with phenylhydrazine to form the corresponding hydrazone. This hydrazone is then reacted with 2-thiophenecarboxaldehyde to form the desired product, this compound 1.

Scientific Research Applications

Compound 1 has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to have potential as an anticancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro.

properties

Molecular Formula

C25H17N3O2S

Molecular Weight

423.5 g/mol

IUPAC Name

5-(1H-indol-3-ylmethylidene)-1,3-diphenyl-2-sulfanylidene-1,3-diazinane-4,6-dione

InChI

InChI=1S/C25H17N3O2S/c29-23-21(15-17-16-26-22-14-8-7-13-20(17)22)24(30)28(19-11-5-2-6-12-19)25(31)27(23)18-9-3-1-4-10-18/h1-16,26H

InChI Key

FRAJCKWDFFXCTG-UHFFFAOYSA-N

Isomeric SMILES

C1=CC=C(C=C1)N2C(=O)C(=CC3=CNC4=CC=CC=C43)C(=O)N(C2=S)C5=CC=CC=C5

SMILES

C1=CC=C(C=C1)N2C(=O)C(=CC3=CNC4=CC=CC=C43)C(=O)N(C2=S)C5=CC=CC=C5

Canonical SMILES

C1=CC=C(C=C1)N2C(=O)C(=CC3=CNC4=CC=CC=C43)C(=O)N(C2=S)C5=CC=CC=C5

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.